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Compound of Interest

Compound Name: R-1479

Cat. No.: B1678695

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Storage, and Disposal of R-1479.

This document provides critical safety and logistical information for the handling of R-1479,
also known as 4'-Azidocytidine, a potent nucleoside analogue inhibitor of HCV RNA-dependent
RNA polymerase. Adherence to these guidelines is essential to ensure personnel safety and
maintain the integrity of research activities.

Immediate Safety and Hazard Information

R-1479 (4'-Azidocytidine) is a chemical compound that requires careful handling due to its
potential hazards. While a specific, comprehensive Safety Data Sheet (SDS) for R-1479 is not
widely available, information for analogous compounds, such as those containing azides,
suggests that it should be handled with caution. The primary routes of exposure are inhalation,
ingestion, and skin/eye contact.

Key Hazards:

o Azide Compounds: Organic azides can be energetic materials. While 4'-Azidocytidine is not
classified as an explosive, it is prudent to avoid conditions that could lead to decomposition,
such as excessive heat or reaction with strong oxidizing agents.

» Biological Activity: As a nucleoside analogue and viral polymerase inhibitor, R-1479 is
biologically active.[1] Unintended exposure could have pharmacological effects.
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o Degradation: R-1479 degrades in aqueous solutions to cytosine and azide.[2][3] The release

of azide is pH-dependent, occurring more rapidly in acidic conditions.[2][3]

First Aid Measures:

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If not breathing,
provide artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area thoroughly with soap

and plenty of water.

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, holding eyelids
open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling R-1479. The following should be worn at

all times in the designated work area:
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PPE Item Specification

Gloves Nitrile or other chemically resistant gloves.

Safety glasses with side shields or safety

Eye Protection
goggles.

Lab Coat Standard laboratory coat.

A properly fitted respirator may be necessary for
) ) operations with a potential for aerosol
Respiratory Protection ) o
generation. Consult your institution's safety

officer.

Operational Plan: Laboratory Handling and Storage
Engineering Controls

o Work with R-1479 should be conducted in a well-ventilated laboratory.

e A chemical fume hood is recommended for all procedures involving the handling of the solid
compound or concentrated solutions.

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Designate a
specific area for handling R-1479 and ensure it is clean and uncluttered.

e Weighing: If working with the solid form, weigh the required amount in a chemical fume hood

to minimize inhalation exposure.

o Solution Preparation: To prepare solutions, slowly add the solid R-1479 to the desired
solvent. Based on available data, R-1479 has the following solubilities:[4]

o DMSO: 33.33 mg/mL (requires sonication)
o Water: 20 mg/mL (requires sonication)

o Experimental Use: When using solutions of R-1479, handle them with care to avoid splashes
and aerosol formation.
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o Post-Handling: After handling, decontaminate all surfaces and equipment with an appropriate
cleaning agent. Wash hands thoroughly.

Storage

Proper storage is crucial to maintain the stability and integrity of R-1479.

Storage Condition Details
Short-term (days to weeks) 0 - 4°C, dry and dark.
Long-term (months to years) -20°C, dry and dark.[5]

Store at -80°C for up to 2 years or -20°C for up

Stock Solutions
to 1 year.[4]

Important Note on Stability: R-1479 degrades in aqueous solutions, with the rate of degradation
being faster in acidic conditions.[2][3] It is recommended to prepare aqueous solutions fresh for
each experiment.

Disposal Plan

All waste containing R-1479 must be treated as hazardous chemical waste and disposed of in
accordance with institutional, local, and national regulations.

Waste Segregation and Collection

o Solid Waste: Collect unused solid R-1479 and any materials grossly contaminated with the
solid (e.g., weigh boats, contaminated paper towels) in a designated, sealed, and clearly
labeled hazardous waste container.

e Liquid Waste: Collect all aqueous and solvent-based solutions containing R-1479 in a
separate, sealed, and clearly labeled hazardous waste container. Do not mix with other
waste streams unless explicitly permitted by your institution's waste management guidelines.

e Sharps: Any sharps (needles, scalpels, etc.) contaminated with R-1479 must be disposed of
in a designated sharps container for hazardous chemical waste.
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Decontamination of Labware

Glassware and equipment that have come into contact with R-1479 should be decontaminated
before being returned to general use. A thorough rinse with a suitable solvent (e.g., ethanol or
isopropanol) followed by washing with soap and water is recommended. The initial solvent
rinse should be collected as hazardous waste.

Visual Information for Enhanced Safety and

Understanding
Experimental Workflow for Handling R-1479
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Caption: A typical laboratory workflow for the safe handling of R-1479.

R-1479 Degradation Pathway
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Caption: The degradation of R-1479 in aqueous solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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